N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(3,4-dimethylphenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N'-(3,4-dimethylphenyl)oxamide
• InChI: InChI=1S/C23H30N4O2/c1-15-6-8-19(12-16(15)2)25-23(29)22(28)24-14-21(26(3)4)17-7-9-20-18(13-17)10-11-27(20)5/h6-9,12-13,21H,10-11,14H2,1-5H3,(H,24,28)(H,25,29)
• InChI Key: SHLQGGUEPQQCPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N(C)C)C
• Molecular Formula: C23H30N4O2
• Molecular Weight: 394.5 g/mol

Description

N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(3,4-dimethylphenyl)oxalamide is a useful research compound. Its molecular formula is C23H30N4O2 and its molecular weight is 394.519. The purity is usually 95%.
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Scientific Research Applications

Novel Chemosensors

Research on compounds with structural similarities to the one you mentioned often focuses on the development of novel chemosensors. Chemosensors are chemical compounds that produce a measurable physical change (e.g., color or fluorescence change) in response to a target molecule or ion. For instance, rhodamine-based chemosensors have been developed for detecting metal ions, showcasing significant fluorescence enhancement upon binding with specific ions such as Al3+, Cr3+, and Fe3+ ions (Roy et al., 2019). Such research demonstrates the potential for compounds with complex structures, including oxalamides, to function as parts of or templates for chemosensors, contributing to fields like environmental monitoring and diagnostic medicine.

Crystal Engineering and Supramolecular Assemblies

The field of crystal engineering explores the design and synthesis of molecular solid-state structures with specific properties. Supramolecular assemblies involve the organization of molecules into structured networks or frameworks through non-covalent interactions. A study on 1,2,4,5-benzenetetracarboxylic acid and its supramolecular assemblies with various aza donor molecules provides insights into how molecular interactions can be engineered to create materials with desired properties (Arora & Pedireddi, 2003). Research in this area could be relevant for understanding how the compound might interact with other molecules to form complex structures, which could have applications in materials science and nanotechnology.

Fluorescent Sensors and Electronic Transitions

The synthesis and analysis of fluorescent dyes and sensors, such as those based on quinolinium derivatives, are critical for applications in imaging, sensing, and molecular electronics. A study on the synthesis, nature of electronic transitions, and absorption spectra of certain pyridinium bromide-based dyes showcases the importance of understanding electronic structures and light-absorbing properties for developing new fluorescent materials (Yelenich et al., 2016). Such research can inform the development of compounds like the one you're interested in for use in fluorescent labeling and sensing applications.